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Compound of Interest

Compound Name: Mifanertinib

CAS No.: 1639014-72-4

Cat. No.: B10856164

Get Quote

Executive Summary: Immediate Action Card
Mifanertinib (also known as Mefatinib) is a third-generation, irreversible EGFR tyrosine kinase

inhibitor (TKI).[1] Like other covalent antineoplastics, it poses significant reproductive and

specific organ toxicity risks. It must not be treated as general trash or standard biological

waste.
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Critical Parameter Directive

Waste Classification Cytotoxic / Antineoplastic Chemical Waste

Primary Disposal Method High-Temperature Incineration (>1000°C)

Prohibited Actions

⛔ DO NOT autoclave (does not destroy

chemical structure).⛔ DO NOT dispose of

down sink/drain.⛔ DO NOT mix with oxidizers.

[1]

Spill Reagent

Absorbent pads + 10% Bleach (Sodium

Hypochlorite) for surface deactivation followed

by surfactant wash.[1]

Chemical Profile & Hazard Identification
Understanding the physicochemical nature of Mifanertinib is required to select the correct

waste stream. As a halogenated organic compound containing both Chlorine and Fluorine, it

requires specific segregation to prevent the formation of toxic byproducts during improper

disposal.

Physicochemical Data Table
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Property Value Relevance to Disposal

CAS Number 1639014-72-4
Unique identifier for waste

manifesting.[1]

Molecular Formula C₂₁H₁₉ClF₃N₅O₂

Contains Halogens (F, Cl).[2]

Must go to halogenated waste

streams if liquid.

Molecular Weight 465.9 g/mol Heavy molecule, non-volatile.

Mechanism Covalent EGFR Inhibitor

Irreversible binding; high

biological potency even in

trace amounts.

Solubility DMSO, Methanol

Use organic solvents for

cleaning residues; water alone

is ineffective.

GHS Hazard Classification (derived from class data)[1]
Acute Toxicity (Oral): Category 3/4 (Toxic/Harmful if swallowed).[1]

Reproductive Toxicity: Category 1B (May damage fertility or the unborn child).

STOT-RE: Specific Target Organ Toxicity (Repeated Exposure).[1]

Waste Segregation & Disposal Protocol
This protocol is designed to ensure "Cradle-to-Grave" tracking, a regulatory requirement under

RCRA (Resource Conservation and Recovery Act) and equivalent international standards.[1]

A. Solid Waste (Trace Contamination)[1]
Items: Gloves, pipette tips, weighing boats, empty vials (<3% residue).

Protocol:

Collect in a dedicated Yellow (Cytotoxic) or Purple waste bin (depending on facility color

coding).[1]
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Container must be rigid, leak-proof, and labeled "Cytotoxic Waste - Incinerate Only."[1]

Do not place in red biohazard bags destined for autoclaving; heat sterilization does not

degrade the inhibitor.

B. Liquid Waste (Mother Liquors & HPLC Waste)[1]
Items: Expired stock solutions (DMSO), HPLC effluent containing Mifanertinib.

Protocol:

Segregate into Halogenated Solvent Waste carboys.

Label clearly: "Contains Mifanertinib (EGFR Inhibitor) - Toxic."[1]

Self-Validating Step: Check pH. If HPLC mobile phases were acidic/basic, ensure the

waste carboy is compatible (e.g., do not mix acidic waste with cyanide or sulfide waste).

C. Bulk Substance (Pure Compound)[1]
Items: Unused powder, expired API.

Protocol:

Leave in original container if possible.

Place original container inside a secondary clear sealable bag.

Manifest as "Lab Pack" waste for High-Temperature Incineration.

Visualized Workflows
Workflow 1: Waste Segregation Decision Tree
This logic flow ensures no cross-contamination of waste streams.
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Waste Generated

Is it Solid or Liquid?

Liquid Waste
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Red Biohazard Bag
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NEVER
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Figure 1: Decision logic for segregating Mifanertinib waste. Note the strict prohibition of drain

disposal and autoclaving.

Workflow 2: Emergency Spill Response
In the event of a powder spill or liquid splash, follow this containment logic to minimize

exposure.

1. ALERT
Notify personnel

Isolate area

2. PPE UP
Double Nitrile Gloves

Resp. Protection (N95/P100)
Gown

3. CONTAIN
Cover with absorbent pads

(Do not sweep dust)

4. DECONTAMINATE
1. 10% Bleach Wipe

2. Solvent (Ethanol) Wipe
3. Detergent Wash

5. DISPOSE
All materials into

Cytotoxic Waste Bin
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Figure 2: Step-by-step spill response protocol. Double-gloving is critical due to the compound's

potency.[1]

Decontamination & Verification
Because Mifanertinib is a covalent inhibitor, simple washing may not suffice for glassware or

permanent fixtures.

Solubilization: First, wipe the surface with Ethanol (70%) or DMSO. Mifanertinib is poorly

soluble in water; water alone will spread the contamination rather than remove it.

Inactivation: Follow with a wipe down using 10% Sodium Hypochlorite (Bleach). While this

may not fully degrade the core quinazoline structure immediately, it aids in oxidation and

physical removal.

Final Wash: Clean with a detergent solution (e.g., Alconox) and rinse with water to remove

chemical residues.

Verification (Self-Validating): For high-safety areas, use a UV lamp (many quinazolines

fluoresce) or perform a swab test analyzed by LC-MS if moving equipment out of a regulated

zone.[1]

Regulatory Compliance & Grounding
This guide adheres to principles defined by the Occupational Safety and Health Administration

(OSHA) and the National Institute for Occupational Safety and Health (NIOSH) regarding

Hazardous Drugs.

RCRA Status: While not explicitly P-listed (acute hazardous waste) by name in 40 CFR

261.33, Mifanertinib meets the criteria for characteristic hazardous waste due to toxicity.[1]

It must be managed as hazardous waste.[3]

NIOSH Alignment: As a Tyrosine Kinase Inhibitor (TKI) with antineoplastic activity, it falls

under Group 1 (Antineoplastic drugs) handling precautions.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Mifanertinib | C21H19ClF3N5O2 | CID 71613550 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. GSRS [gsrs.ncats.nih.gov]

3. Guidelines for Cytotoxic (Antineoplastic) Drugs | Occupational Safety and Health
Administration [osha.gov]

To cite this document: BenchChem. [Mifanertinib Disposal & Handling Guide: Operational
Safety Protocol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10856164/docs#mifanertinib-disposal-handling-
guide-operational-safety-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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